Cas no 68988-42-1 (Phosphoric acid, mixed ethylmethylphenyl and Ph and trimethylphenyl and xylyl triesters)

• Product Name: Phosphoric acid, mixed ethylmethylphenyl and Ph and trimethylphenyl and xylyl triesters
• CAS No: 68988-42-1
• MF: C₂₉H₃₀O₄P
• MW: 473.519869327545
• CID: 1732314
• PubChem ID: 6367245
• Update Time: 2025-04-21

Phosphoric acid, mixed ethylmethylphenyl and Ph and trimethylphenyl and xylyl triesters Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, mixed ethylmethylphenyl and Ph and trimethylphenyl and xylyl triesters
• (2,4-dimethylphenoxy)[3-(1-methylethyl)phenoxy]diphenoxyphosphonium
• (2,4-dimethylphenoxy)-diphenoxy-(3-propan-2-ylphenoxy)phosphanium
• EINECS 273-524-2
• 68988-42-1

• Inchi： 1S/C29H30O4P/c1-22(2)25-12-11-17-28(21-25)32-34(30-26-13-7-5-8-14-26,31-27-15-9-6-10-16-27)33-29-19-18-23(3)20-24(29)4/h5-22H,1-4H3/q+1
• InChI Key： VRDGMCLZMJBQJZ-UHFFFAOYSA-N
• SMILES： [P+](OC1C=CC=CC=1)(OC1C=CC=CC=1)(OC1C=CC(C)=CC=1C)OC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 473.18817143g/mol
• Monoisotopic Mass: 473.18817143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 36.9Ų